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Compound of Interest

Compound Name:
2-Hydroxy-3-

nitrobenzenecarbohydrazide

Cat. No.: B1312698 Get Quote

An In-depth Technical Guide to 2-Hydroxy-3-nitrobenzenecarbohydrazide: Synthesis and

Properties of Key Precursors

Introduction
This technical guide provides a detailed overview of 2-Hydroxy-3-
nitrobenzenecarbohydrazide, a compound of interest for researchers and professionals in

drug development and chemical synthesis. Due to the limited availability of direct experimental

data for this specific molecule in public databases, this document focuses on its immediate and

well-documented precursor, 2-Hydroxy-3-nitrobenzaldehyde. The guide furnishes

comprehensive data on the precursor's properties, a proposed synthetic route to the target

compound, and contextual information on the biological activities of related hydrazone

compounds.

Core Compound Identification: 2-Hydroxy-3-
nitrobenzaldehyde
The direct synthesis of 2-Hydroxy-3-nitrobenzenecarbohydrazide would logically proceed

from 2-Hydroxy-3-nitrobenzaldehyde. This precursor is a well-characterized chemical entity.

Chemical Structure:

Key Identifiers:
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Identifier Value Reference

CAS Number 5274-70-4 [1][2][3]

Molecular Formula C7H5NO4 [1][2][3][4]

Molecular Weight 167.12 g/mol [1][2]

IUPAC Name 2-hydroxy-3-nitrobenzaldehyde [1][3][4]

Synonyms 3-Nitrosalicylaldehyde [1][2][4]
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Physicochemical and Spectral Data
A summary of the key physical and chemical properties of 2-Hydroxy-3-nitrobenzaldehyde is

presented below.

Property Value Reference

Appearance
Pale yellow to yellow-orange

crystalline solid
[2]

Melting Point 105-109 °C [2]

Assay ≥97.5% - 98% [3]

Purity ≥ 98.0% (GC) [2]

EC Number 226-098-7 [4]

MDL Number MFCD00041874 [2]
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Proposed Synthesis of 2-Hydroxy-3-
nitrobenzenecarbohydrazide
While a specific, validated experimental protocol for the synthesis of 2-Hydroxy-3-
nitrobenzenecarbohydrazide was not found in the reviewed literature, a standard synthetic

approach would involve the condensation reaction of 2-Hydroxy-3-nitrobenzaldehyde with

hydrazine. The following is a generalized, hypothetical protocol based on common organic

synthesis methods for preparing hydrazones from aldehydes.

Hypothetical Experimental Protocol:

Dissolution of Aldehyde: Dissolve one molar equivalent of 2-Hydroxy-3-nitrobenzaldehyde in

a suitable solvent such as ethanol or methanol.

Addition of Catalyst: Add a catalytic amount of glacial acetic acid to the solution to facilitate

the reaction.

Addition of Hydrazine: To this stirred solution, add one molar equivalent of hydrazine hydrate

dropwise at room temperature.

Reaction Monitoring: The reaction progress can be monitored by Thin Layer

Chromatography (TLC).

Product Isolation: Upon completion, the resulting precipitate, the hydrazone product, can be

isolated by filtration.

Purification: The crude product may be purified by recrystallization from an appropriate

solvent (e.g., ethanol) to yield the final 2-Hydroxy-3-nitrobenzenecarbohydrazide.

Experimental and Logical Workflow Visualization
The logical workflow for the proposed synthesis is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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